[1-(4-fluorobenzyl)-2-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl]acetic acid

• Molecular Formula: C18H18FNO3
• Molecular Weight: 315.3 g/mol
• IUPAC Name: 2-[1-[(4-fluorophenyl)methyl]-2-methyl-4-oxo-6,7-dihydro-5H-indol-3-yl]acetic acid
• InChI: InChI=1S/C18H18FNO3/c1-11-14(9-17(22)23)18-15(3-2-4-16(18)21)20(11)10-12-5-7-13(19)8-6-12/h5-8H,2-4,9-10H2,1H3,(H,22,23)
• InChI Key: FPWJUBYBDFPJJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1CC3=CC=C(C=C3)F)CCCC2=O)CC(=O)O

Description

2-{1-[(4-FLUOROPHENYL)METHYL]-2-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1H-INDOL-3-YL}ACETIC ACID is a synthetic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

The synthesis of 2-{1-[(4-FLUOROPHENYL)METHYL]-2-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1H-INDOL-3-YL}ACETIC ACID involves several steps. One common synthetic route includes the condensation of an indole derivative with a fluorophenylmethyl group, followed by oxidation and cyclization reactions. The reaction conditions typically involve the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the desired transformations . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states, which may alter its biological activity.

Reduction: Reduction reactions can convert the compound into its reduced forms, potentially leading to different pharmacological properties.

Substitution: The compound can undergo substitution reactions, where specific functional groups are replaced with other groups, leading to the formation of new derivatives with potentially enhanced biological activities.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It has been investigated for its potential biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Medicine: The compound is being explored for its potential therapeutic applications, particularly in the development of new drugs for treating various diseases.

Industry: It may be used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 2-{1-[(4-FLUOROPHENYL)METHYL]-2-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1H-INDOL-3-YL}ACETIC ACID involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific biological activity being studied .

Comparison with Similar Compounds

When compared to other similar compounds, 2-{1-[(4-FLUOROPHENYL)METHYL]-2-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1H-INDOL-3-YL}ACETIC ACID stands out due to its unique chemical structure and potential biological activities. Similar compounds include other indole derivatives, such as indole-3-acetic acid and various substituted indoles . These compounds share some structural similarities but may differ in their specific biological activities and applications.